Cas no 2097920-87-9 (3,3,3-trifluoro-N-[2-hydroxy-2-methyl-3-(thiophen-3-yl)propyl]propane-1-sulfonamide)

• Product Name: 3,3,3-trifluoro-N-[2-hydroxy-2-methyl-3-(thiophen-3-yl)propyl]propane-1-sulfonamide
• CAS No: 2097920-87-9
• MF: C₁₁H₁₆F₃NO₃S₂
• MW: 331.374851226807
• CID: 5469555
• Update Time: 2025-05-24

3,3,3-trifluoro-N-[2-hydroxy-2-methyl-3-(thiophen-3-yl)propyl]propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-N-[2-hydroxy-2-methyl-3-(thiophen-3-yl)propyl]propane-1-sulfonamide
• 3,3,3-trifluoro-N-(2-hydroxy-2-methyl-3-thiophen-3-ylpropyl)propane-1-sulfonamide

• Inchi： 1S/C11H16F3NO3S2/c1-10(16,6-9-2-4-19-7-9)8-15-20(17,18)5-3-11(12,13)14/h2,4,7,15-16H,3,5-6,8H2,1H3
• InChI Key： PKJNQNDITVGNNZ-UHFFFAOYSA-N
• SMILES： S(CCC(F)(F)F)(NCC(C)(CC1=CSC=C1)O)(=O)=O

Computed Properties

• Exact Mass: 331.05237021 g/mol
• Monoisotopic Mass: 331.05237021 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 103
• Molecular Weight: 331.4

Additional information on 3,3,3-trifluoro-N-[2-hydroxy-2-methyl-3-(thiophen-3-yl)propyl]propane-1-sulfonamide

Comprehensive Overview of 3,3,3-trifluoro-N-[2-hydroxy-2-methyl-3-(thiophen-3-yl)propyl]propane-1-sulfonamide (CAS No. 2097920-87-9)

The compound 3,3,3-trifluoro-N-[2-hydroxy-2-methyl-3-(thiophen-3-yl)propyl]propane-1-sulfonamide (CAS No. 2097920-87-9) is a specialized sulfonamide derivative with a unique molecular structure incorporating a thiophene ring and a trifluoromethyl group. This chemical entity has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science. The presence of the thiophene moiety enhances its electronic properties, making it a valuable building block for designing novel bioactive molecules.

In recent years, the demand for fluorinated compounds like 3,3,3-trifluoro-N-[2-hydroxy-2-methyl-3-(thiophen-3-yl)propyl]propane-1-sulfonamide has surged, driven by their exceptional stability and bioavailability. Researchers are particularly interested in its role as a sulfonamide-based inhibitor, which has shown promise in targeting specific enzymes involved in metabolic pathways. The compound's hydroxy and methyl substituents further contribute to its solubility and reactivity, making it a versatile intermediate in synthetic chemistry.

The synthesis of CAS No. 2097920-87-9 involves multi-step organic reactions, including the introduction of the trifluoromethylsulfonamide group and the subsequent coupling with a thiophene-containing precursor. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. This compound is often utilized in high-throughput screening assays to identify potential lead compounds for therapeutic development.

From an industrial perspective, 3,3,3-trifluoro-N-[2-hydroxy-2-methyl-3-(thiophen-3-yl)propyl]propane-1-sulfonamide is also explored for its applications in material science, particularly in the development of fluorinated polymers and electronic materials. Its unique combination of fluorine atoms and heterocyclic rings imparts desirable properties such as thermal stability and resistance to degradation, which are critical for high-performance materials.

Environmental and safety considerations are paramount when handling CAS No. 2097920-87-9. While it is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. The compound's biodegradability and ecological impact are subjects of ongoing research, aligning with the growing emphasis on green chemistry and sustainable practices.

In the context of drug discovery, 3,3,3-trifluoro-N-[2-hydroxy-2-methyl-3-(thiophen-3-yl)propyl]propane-1-sulfonamide is frequently discussed in forums and publications focusing on medicinal chemistry and structure-activity relationships (SAR). Its potential to modulate biological targets has led to investigations into its efficacy against various diseases, including inflammatory disorders and metabolic syndromes. Researchers are also exploring its compatibility with bioconjugation techniques, which could expand its utility in targeted drug delivery systems.

The compound's nomenclature, 3,3,3-trifluoro-N-[2-hydroxy-2-methyl-3-(thiophen-3-yl)propyl]propane-1-sulfonamide, reflects its intricate structure, which is a common topic in chemical nomenclature discussions. Understanding its systematic name is essential for accurate database searches and literature reviews. Additionally, its CAS number (2097920-87-9) serves as a unique identifier, facilitating precise referencing in patents and scientific documents.

As the scientific community continues to explore the potential of fluorinated sulfonamides, CAS No. 2097920-87-9 remains a compound of interest due to its structural features and functional versatility. Future studies may delve deeper into its mechanistic insights and practical applications, further solidifying its role in advancing chemical innovation.